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Compound of Interest

Compound Name: Phenanthrene-3,9-diol

Cat. No.: B15368849 Get Quote

Essential Safety and Handling Guide for
Phenanthrene-3,9-diol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Phenanthrene-3,9-diol. Given the absence of a specific Safety Data Sheet (SDS) for

Phenanthrene-3,9-diol, the following recommendations are based on the known hazards of

the parent compound, Phenanthrene, and general safety protocols for handling aromatic diols

and phenolic compounds. It is imperative to treat Phenanthrene-3,9-diol with a high degree of

caution, assuming it may have hazards similar to or greater than Phenanthrene.

Hazard Summary
The primary hazards associated with Phenanthrene, the parent compound of Phenanthrene-
3,9-diol, are summarized below. Users should assume Phenanthrene-3,9-diol presents

similar risks.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[1][2]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Skin Irritation Causes skin irritation.[1]

P280: Wear protective gloves.

P332+P313: If skin irritation

occurs: Get medical

advice/attention. P362+P364:

Take off contaminated clothing

and wash it before reuse.

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[2]

P273: Avoid release to the

environment. P391: Collect

spillage.

Quantitative Data (Based on Phenanthrene)

Metric Value Source

Oral LD50 (Mouse) 700 mg/kg [1][3]

Oral LD50 (Rat) 1.8 g/kg

Intraperitoneal LD50 (Mouse) 700 mg/kg [3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personal safety when handling

Phenanthrene-3,9-diol.
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PPE Category Specifications Rationale

Hand Protection

Double-gloving with nitrile

gloves is recommended.[4]

Nitrile gloves offer good

resistance to a range of

chemicals.[5][6]

Prevents skin contact and

absorption. The hydroxyl

groups in the diol may

increase skin permeability

compared to Phenanthrene.

Eye Protection

Chemical splash goggles are

mandatory.[4][7][8] A face

shield should be worn over

goggles if there is a risk of

splashing.[4][8]

Protects eyes from dust

particles and potential

splashes of solutions

containing the compound.

Body Protection

A lab coat is required.[4][5]

Consider a chemically resistant

apron for added protection

during procedures with a

higher risk of spills.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[4][9] If a fume hood is not

available or if handling large

quantities, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates should be

used.

Minimizes inhalation of the

powdered compound, which is

a primary route of exposure.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Phenanthrene-3,9-diol in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[4][9]

Designate a specific area for handling Phenanthrene-3,9-diol to minimize contamination.[4]
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Have a chemical spill kit readily accessible.

Ensure safety shower and eyewash stations are unobstructed and have been recently

tested.

2. Weighing and Aliquoting:

Perform all manipulations of the solid compound within the chemical fume hood to contain

any dust.

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Carefully transfer the desired amount to a labeled, sealed container.

3. Solution Preparation:

When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle or a sand

bath. Avoid open flames.

4. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the chemical. A mild

detergent and water solution is generally effective for initial cleaning, followed by appropriate

solvent rinses if necessary.[10]

Remove PPE in the correct order to avoid self-contamination (gloves first, then goggles/face

shield, then lab coat).

Wash hands thoroughly with soap and water after removing PPE.[11]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation:
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Solid Waste: All disposable materials contaminated with Phenanthrene-3,9-diol (e.g.,

gloves, weighing paper, pipette tips) must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.[9]

Liquid Waste: Solutions containing Phenanthrene-3,9-diol should be collected in a

separate, sealed, and labeled hazardous waste container. Do not pour this waste down the

drain.[4][9]

Unused Product: Unwanted or expired Phenanthrene-3,9-diol must be disposed of as

hazardous waste.[12]

2. Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"Phenanthrene-3,9-diol".[9]

Store waste containers in a designated, secondary containment area away from

incompatible materials.[4]

3. Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[2]

Emergency Procedures
Spill Response:

Small Spills (in a fume hood): Absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand). Carefully sweep up the material and place it in a sealed container for

hazardous waste disposal.[10]

Large Spills (or spills outside a fume hood): Evacuate the immediate area and alert others.

Contact your institution's EHS for assistance.[10]

Personnel Exposure:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[1] Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[13] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical

attention.

Workflow Diagram
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Safe Handling Workflow for Phenanthrene-3,9-diol
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Caption: A logical workflow for the safe handling of Phenanthrene-3,9-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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